Cas no 356-24-1 (Methyl heptafluorobutyrate)

• Product name: Methyl heptafluorobutyrate
• CAS No: 356-24-1
• MF: C₅H₃F₇O₂
• MW: 228.0649
• MDL: MFCD00000433
• CID: 82189
• PubChem ID: 87571380

Methyl heptafluorobutyrate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,2,3,3,4,4,4-heptafluorobutanoate
• Methyl heptafluorobutyrate
• Butanoic acid,heptafluoro-,methyl ester
• Butyric acid,heptafluoro-,methyl ester
• Heptafluor-buttersaeure-methylester
• heptafluoro-butanoic acid,methyl ester
• Heptafluorobutyric Acid Methyl Ester
• Methyl heptafluorobutanoate
• Methyl perfluorobutyrate
• Perfluorobutyric Acid Methyl Ester
• methylheptafluorobutyrate
• Butanoic acid, heptafluoro-, methyl ester
• MRPUVAKBXDBGJQ-UHFFFAOYSA-N
• Butanoic acid, 2,2,3,3,4,4,4-heptafluoro-, methyl ester
• Butyric acid, heptafluoro-, methyl ester
• Heptafluorobutyryl methyl ester
• methyl perfluorbutanoate
• PubChem12603
• Methyl perfluorobutanoate
• Methyl heptafluorobutyric acid
• H1033
• Methyl 2,2,3,3,4,4,4-heptafluorobutanoate #
• OZ6T850AR0
• BS-43791
• UNII-OZ6T850AR0
• 2,2,3,3,4,4,4-Heptafluoro-butyric acid methyl ester
• NS00018999
• SY048710
• FT-0626906
• F8889-9259
• DTXSID4059881
• EINECS 206-600-0
• MFCD00000433
• 356-24-1
• Heptafluorobutanoic acid, methyl ester
• AKOS003789282
• heptafluoro-n-butyric acid methyl ester
• D90995
• CS-0121439
• SCHEMBL2492481
• STK400318

• MDL： MFCD00000433
• Inchi： 1S/C5H3F7O2/c1-14-2(13)3(6,7)4(8,9)5(10,11)12/h1H3
• InChI Key： MRPUVAKBXDBGJQ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C(=O)OC([H])([H])[H])(F)F)F
• BRN： 1792131

Computed Properties

• Exact Mass: 228.00200
• Monoisotopic Mass: 228.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 26.3
• XLogP3: 2.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.472 g/mL at 25 °C(lit.)
• Melting Point: -86°C
• Boiling Point: 81°C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.293(lit.)
• PSA: 26.30000
• LogP: 1.99230
• Solubility: Not determined

Methyl heptafluorobutyrate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 3272 3/PG II
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：T
• HazardClass：IRRITANT, FLAMMABLE
• Risk Phrases：R36/37/38
• PackingGroup：II

Methyl heptafluorobutyrate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Perfluoroalkyl carboxylic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl carboxylic acid and derivatives
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl heptafluorobutyrate

Introduction to Methyl heptafluorobutyrate (CAS No. 356-24-1)

Methyl heptafluorobutyrate, with the chemical formula C₇H₅F₁₃O and a CAS number of 356-24-1, is a fluorinated ester that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its seven fluorine atoms attached to a butyric acid backbone, exhibits unique chemical properties that make it a valuable intermediate in various synthetic applications.

The synthesis of methyl heptafluorobutyrate involves the esterification of heptafluorobutyric acid with methanol under acidic conditions. This process typically employs catalysts such as sulfuric acid or p-toluenesulfonic acid to facilitate the reaction. The presence of multiple fluorine atoms enhances the compound's stability and reactivity, making it particularly useful in the development of specialty chemicals and pharmaceuticals.

In recent years, methyl heptafluorobutyrate has been explored for its potential applications in drug development. Its fluorinated structure imparts metabolic stability, which is a critical factor in designing drugs that require prolonged biological activity. Researchers have been investigating its role as a building block in the synthesis of antiviral and anticancer agents. The fluorine atoms can influence the electronic properties of molecules, leading to enhanced binding affinity to biological targets.

One of the most promising areas of research involving methyl heptafluorobutyrate is its use as a precursor in the synthesis of fluorinated heterocycles. These heterocyclic compounds are known for their broad spectrum of biological activities, including antimicrobial and anti-inflammatory properties. The introduction of fluorine atoms into these structures can modulate their pharmacokinetic profiles, making them more effective in therapeutic applications.

The compound's unique properties also make it valuable in materials science. Methyl heptafluorobutyrate has been used in the development of advanced polymers and coatings that exhibit enhanced thermal stability and chemical resistance. These materials are particularly useful in environments where traditional polymers would degrade, such as high-temperature industrial applications or harsh chemical conditions.

Recent studies have also highlighted the role of methyl heptafluorobutyrate in green chemistry initiatives. The compound's synthesis can be optimized to minimize waste and energy consumption, aligning with sustainable manufacturing practices. Additionally, its derivatives have been explored as environmentally friendly solvents, offering an alternative to traditional volatile organic compounds (VOCs) used in industrial processes.

The pharmaceutical industry has been particularly interested in methyl heptafluorobutyrate due to its potential as a prodrug or drug intermediate. Prodrugs are designed to improve drug delivery by being converted into active forms within the body. The stability provided by the fluorinated structure allows for controlled release mechanisms, which can enhance therapeutic efficacy while reducing side effects.

In conclusion, methyl heptafluorobutyrate (CAS No. 356-24-1) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties make it an invaluable tool in pharmaceutical research, materials science, and sustainable chemistry. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation and advancements in various scientific fields.